Cas no 1207625-55-5 (1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester)
1207625-55-5 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester
CAS No:1207625-55-5
MF:C13H12BrN3O2
MW:322.15728187561
CID:835199
Update Time:2026-04-29
1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester
- 2-Methyl-2-propanyl 5-bromo-3-cyano-1H-pyrrolo[2,3-b]pyridine-1-c arboxylate
-
- Inchi: InChI=1S/C13H12BrN3O2/c1-13(2,3)19-12(18)17-7-8(5-15)10-4-9(14)6-16-11(10)17/h4,6-7H,1-3H3
- InChI Key: KEQOIULNDRYJPI-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)N1C=C(C#N)C2=C1N=CC(=C2)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM149653-1g |
tert-butyl 5-bromo-3-cyano-1H-pyrrolo[2,3-b]pyridine-1-carboxylate |
1207625-55-5 | 95% | 1g |
$574 | 2021-06-09 | |
| Chemenu | CM149653-1g |
tert-butyl 5-bromo-3-cyano-1H-pyrrolo[2,3-b]pyridine-1-carboxylate |
1207625-55-5 | 95%+ | 1g |
$528 | 2023-11-22 | |
| Alichem | A029185080-1g |
tert-Butyl 5-bromo-3-cyano-1H-pyrrolo[2,3-b]pyridine-1-carboxylate |
1207625-55-5 | 95% | 1g |
$519.75 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1074148-1g |
tert-butyl 5-bromo-3-cyano-1H-pyrrolo[2,3-b]pyridine-1-carboxylate |
1207625-55-5 | 98% | 1g |
¥4375.00 | 2024-08-09 |
1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
1207625-55-5 (1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 5-bromo-3-cyano-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk